Cas no 17414-04-9 (Benzene,[(2-phenoxyethyl)thio]-)

• Product Name: Benzene,[(2-phenoxyethyl)thio]-
• CAS No: 17414-04-9
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 213001
• PubChem ID: 140226
• Update Time: 2025-04-19

Benzene,[(2-phenoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(2-phenoxyethyl)thio]-
• 2-phenoxyethylsulfanylbenzene
• Benzene, ((2-phenoxyethyl)thio)-
• (2-phenoxyethyl)phenylsulfide
• [(2-phenoxyethyl)sulfanyl]benzene
• 1-Phenoxy-2-phenylmercapto-aethan
• 1-phenoxy-2-phenylsulfanyl-ethane
• 2-Phenoxyethylphenylsulfid
• 2-Phenylthioaethylphenylaether
• AC1L3GI4
• CTK4D4899
• NSC115092
• SureCN9808023
• NSC 115092
• 17414-04-9
• NSC-115092
• SCHEMBL9808023
• DTXSID90169771
• AKOS008908631

• Inchi： 1S/C14H14OS/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： WWTXSTFCTRSPJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.07662
• Monoisotopic Mass: 230.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 359.7°Cat760mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.608
• PSA: 9.23
• LogP: 3.85770